Cas no 5278-19-3 (methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate)

• Product Name: methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
• CAS No: 5278-19-3
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 1584359
• PubChem ID: 753694
• Update Time: 2025-04-21

methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
• 3-Amino-4,6-dimethyl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester
• Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-4,6-dimethyl-, methyl ester
• CHEBI:121855
• SMR000281715
• MFCD00453376
• VU0012362-4
• SR-01000508691
• AG-205/03751006
• 5278-19-3
• WAY-298289
• 52505-44-9
• MLS000711948
• methyl3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
• DTXSID70967237
• F3253-0019
• AB00078817-01
• BDBM50512257
• SCHEMBL19769197
• 3-amino-4,6-dimethyl-2-thieno[2,3-b]pyridinecarboxylic acid methyl ester
• CCA50544
• HMS1675K20
• Z51406231
• G63201
• STK788789
• HMS2643D23
• CHEMBL1421830
• SR-01000508691-1
• UPCMLD0ENAT5752253:001
• Q27210451
• 11N-515S
• EN300-6509674
• AKOS000275765
• CS-0117760

• Inchi： 1S/C11H12N2O2S/c1-5-4-6(2)13-10-7(5)8(12)9(16-10)11(14)15-3/h4H,12H2,1-3H3
• InChI Key： ZMZJLJJFYBUPKH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.061948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 3

Experimental Properties

• Density: 1.32
• Boiling Point: 393.4°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.662
• PSA: 65.21